N-(2-ethylphenyl)-N'-(2-phenoxyethyl)ethanediamide

• IUPAC Name: N'-(2-ethylphenyl)-N-(2-phenoxyethyl)oxamide
• InChI: InChI=1S/C18H20N2O3/c1-2-14-8-6-7-11-16(14)20-18(22)17(21)19-12-13-23-15-9-4-3-5-10-15/h3-11H,2,12-13H2,1H3,(H,19,21)(H,20,22)
• InChI Key: VZOLHKZBNSQTIM-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=CC=C1NC(=O)C(=O)NCCOC2=CC=CC=C2
• Molecular Formula: C18H20N2O3
• Molecular Weight: 312.4 g/mol

Description

N-(2-ethylphenyl)-N'-(2-phenoxyethyl)ethanediamide, commonly known as EPTC, is a selective herbicide that is widely used in agriculture to control weeds. EPTC belongs to the family of thiocarbamate herbicides and is known for its effectiveness in controlling annual grasses and broadleaf weeds in crops such as corn, soybeans, and potatoes.

Mechanism of Action

EPTC works by inhibiting the enzyme acetyl-CoA carboxylase, which is involved in fatty acid synthesis in plants. This leads to the accumulation of toxic levels of malonyl-CoA, which disrupts the normal metabolic processes of the plant and ultimately leads to its death.
Biochemical and Physiological Effects:
EPTC has been shown to have a range of biochemical and physiological effects on plants. It inhibits the growth of both annual grasses and broadleaf weeds by disrupting their metabolic processes. EPTC has also been shown to affect the photosynthetic activity of plants, leading to reduced growth and yield.

Advantages and Limitations for Lab Experiments

EPTC is a widely used herbicide in agriculture, and its effectiveness in controlling weeds has been well established. However, its use in lab experiments is limited by its toxicity and persistence in soil and water. Careful handling and disposal of EPTC are necessary to prevent environmental contamination.

Future Directions

Future research on EPTC should focus on its impact on non-target organisms and its persistence in soil and water. There is a need for the development of safer and more effective herbicides that can replace EPTC in agriculture. The use of biologically based approaches such as bioherbicides and integrated weed management strategies should be explored as alternatives to chemical herbicides like EPTC.
Conclusion:
In conclusion, EPTC is a widely used herbicide that has been extensively studied for its herbicidal properties and its impact on the environment. The scientific research on EPTC has focused on its efficacy in controlling weeds, its impact on non-target organisms, and its persistence in soil and water. While EPTC has been shown to be effective in controlling weeds, its use in lab experiments is limited by its toxicity and persistence in soil and water. Future research on EPTC should focus on developing safer and more effective herbicides and exploring biologically based approaches to weed management.

Scientific Research Applications

EPTC has been extensively studied for its herbicidal properties and its impact on the environment. The scientific research on EPTC has focused on its efficacy in controlling weeds, its impact on non-target organisms, and its persistence in soil and water.